Cas no 1788949-17-6 (N,N-dimethyl-4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazine-1-sulfonamide)

• Product Name: N,N-dimethyl-4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazine-1-sulfonamide
• CAS No: 1788949-17-6
• MF: C₁₂H₁₈N₈O₂S
• MW: 338.388719081879
• CID: 5368140
• Update Time: 2025-06-13

N,N-dimethyl-4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazine-1-sulfonamide

• Inchi： 1S/C12H18N8O2S/c1-17(2)23(21,22)19-5-3-18(4-6-19)11-7-12(15-9-14-11)20-10-13-8-16-20/h7-10H,3-6H2,1-2H3
• InChI Key： QJGVTZNHTHWLRI-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCN(C2=CC(N3C=NC=N3)=NC=N2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N,N-dimethyl-4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazine-1-sulfonamide

Comprehensive Overview of N,N-dimethyl-4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazine-1-sulfonamide (CAS No. 1788949-17-6)

The compound N,N-dimethyl-4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazine-1-sulfonamide (CAS No. 1788949-17-6) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core linked to a 1,2,4-triazole moiety and a piperazine-sulfonamide side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antifungal agent, given the biological activity of similar compounds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology and infectious diseases. N,N-dimethyl-4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazine-1-sulfonamide aligns with this trend, as its triazole-pyrimidine scaffold is known to interact with key enzymatic pathways. This has led to increased searches for "CAS 1788949-17-6 supplier" and "triazole-pyrimidine derivatives" in scientific databases, reflecting its growing relevance.

The synthesis of N,N-dimethyl-4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazine-1-sulfonamide involves multi-step organic reactions, including nucleophilic substitution and sulfonylation. Its molecular weight and logP value suggest favorable pharmacokinetic properties, a critical factor in drug development. Researchers often inquire about "1788949-17-6 solubility" or "stability under physiological conditions," highlighting its practical challenges.

Beyond pharmaceuticals, this compound’s agrochemical potential is being explored. The 1,2,4-triazole group is a common feature in fungicides, and its incorporation into a pyrimidine framework could enhance efficacy against resistant strains. Queries like "triazole-based crop protection" and "piperazine sulfonamide mode of action" underscore industry interest.

Analytical characterization of CAS 1788949-17-6 typically employs HPLC, NMR, and mass spectrometry. Purity and isomeric composition are frequently discussed topics, as they directly impact biological performance. The compound’s crystal structure and hydrogen-bonding patterns are also subjects of computational studies.

In conclusion, N,N-dimethyl-4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazine-1-sulfonamide represents a versatile scaffold with dual applications in medicine and agriculture. Its structural complexity and bioactivity make it a focal point for innovation, addressing contemporary needs in precision medicine and sustainable farming.